- Process and intermediates for preparing benzoxazepines, World Intellectual Property Organization, , ,
Cas no 958488-72-7 ((S)-3-Amino-5-methyl-2,3-dihydrobenzo[b][1,4]oxazepin-4(5H)-one hydrochloride)
(S)-3-Amino-5-methyl-2,3-dihydrobenzo[b][1,4]oxazepin-4(5H)-one hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (S)-3-amino-5-methyl-2,3-dihydrobenzo[b][1,4]oxazepin-4(5H)-one hydrochloride
- LGLCJIIJYYSZRU-FJXQXJEOSA-N
- 7-(S)-amino-9-methyl-6,7-dihydro-9H-5-oxa-9-azabenzocyclohepten-8-one hydrochloride
- 3-Amino-5-methyl-2,3-dihydrobenzo[b][1,4]oxazepin-4(5H)-one hydrochloride
- (S)-3-amino-5-methyl-2,3-dihydrobenzo[b][1,4]oxazepin-4(5H)-one, hydrochloride
- (3S)-3-amino-5-methyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-4-one hydrochloride
- (3S)-3-Amino-5-methyl-2,3-dihydro-1,5-benzoxazepin-4-one hydrochloride
- [(3S)-5-Methyl-4-oxo-2,3-dihydro-1,5-benzoxazepin-3-yl]ammonium chloride
- (S)-3-Amino-5-methyl-2,3-dihydrobenzo[b][1,4]oxazepin-4(5H)-one hydrochloride
-
- Inchi: 1S/C10H12N2O2.ClH/c1-12-8-4-2-3-5-9(8)14-6-7(11)10(12)13;/h2-5,7H,6,11H2,1H3;1H/t7-;/m0./s1
- InChI Key: LGLCJIIJYYSZRU-FJXQXJEOSA-N
- SMILES: CN1C(=O)[C@@H](N)COC2C=CC=CC1=2.Cl
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 232
- Topological Polar Surface Area: 55.6
(S)-3-Amino-5-methyl-2,3-dihydrobenzo[b][1,4]oxazepin-4(5H)-one hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FD02205-5g |
(S)-3-AMINO-5-METHYL-2,3-DIHYDROBENZO[B][1,4]OXAZEPIN-4(5H)-ONE HCL |
958488-72-7 | 95%% | 5g |
$2230 | 2023-09-07 | |
| Chemenu | CM341121-1g |
3-amino-5-methyl-2,3-dihydro-1,5-benzoxazepin-4-one;hydrochloride |
958488-72-7 | 95%+ | 1g |
$1775 | 2024-07-18 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FD02205-1g |
(S)-3-AMINO-5-METHYL-2,3-DIHYDROBENZO[B][1,4]OXAZEPIN-4(5H)-ONE HCL |
958488-72-7 | 95% | 1g |
$750 | 2021-05-11 | |
| ChemScence | CS-0099908-100mg |
3-Amino-5-methyl-2,3-dihydrobenzo[b][1,4]oxazepin-4(5H)-one hydrochloride |
958488-72-7 | 100mg |
$572.0 | 2022-04-26 | ||
| ChemScence | CS-0099908-250mg |
3-Amino-5-methyl-2,3-dihydrobenzo[b][1,4]oxazepin-4(5H)-one hydrochloride |
958488-72-7 | 250mg |
$815.0 | 2022-04-26 | ||
| ChemScence | CS-0099908-1g |
3-Amino-5-methyl-2,3-dihydrobenzo[b][1,4]oxazepin-4(5H)-one hydrochloride |
958488-72-7 | 1g |
$1648.0 | 2022-04-26 | ||
| Chemenu | CM341121-100mg |
3-amino-5-methyl-2,3-dihydro-1,5-benzoxazepin-4-one;hydrochloride |
958488-72-7 | 95%+ | 100mg |
$616 | 2024-07-18 | |
| Chemenu | CM341121-250mg |
3-amino-5-methyl-2,3-dihydro-1,5-benzoxazepin-4-one;hydrochloride |
958488-72-7 | 95%+ | 250mg |
$878 | 2024-07-18 | |
| Enamine | EN300-6486853-0.05g |
(3S)-3-amino-5-methyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-4-one hydrochloride |
958488-72-7 | 95% | 0.05g |
$344.0 | 2023-05-23 | |
| Enamine | EN300-6486853-0.1g |
(3S)-3-amino-5-methyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-4-one hydrochloride |
958488-72-7 | 95% | 0.1g |
$515.0 | 2023-05-23 |
(S)-3-Amino-5-methyl-2,3-dihydrobenzo[b][1,4]oxazepin-4(5H)-one hydrochloride Production Method
Production Method 1
Production Method 2
- DNA-Encoded Library Screening Identifies Benzo[b][1,4]oxazepin-4-ones as Highly Potent and Monoselective Receptor Interacting Protein 1 Kinase Inhibitors, Journal of Medicinal Chemistry, 2016, 59(5), 2163-2178
Production Method 3
- Preparation of imidazolinone derivatives as RIP1 inhibitor and its application in inflammatory disease, China, , ,
Production Method 4
- 2,3-Dihydrobenzoxazepin-4(5H)-one compounds as RIP1 kinase inhibitors and their preparation, pharmaceutical compositions and use in the treatment of diseases, World Intellectual Property Organization, , ,
Production Method 5
- Preparation of heterocyclic amides as RIP1 kinase inhibitors for therapy, Korea, , ,
Production Method 6
- Identification of a RIP1 Kinase Inhibitor Clinical Candidate (GSK3145095) for the Treatment of Pancreatic Cancer, ACS Medicinal Chemistry Letters, 2019, 10(6), 857-862
Production Method 7
- Discovery of a First-in-Class Receptor Interacting Protein 1 (RIP1) Kinase Specific Clinical Candidate (GSK2982772) for the Treatment of Inflammatory Diseases, Journal of Medicinal Chemistry, 2017, 60(4), 1247-1261
Production Method 8
- Fused ring heteroaryl compounds as RIPK1 inhibitors and their preparation, United States, , ,
Production Method 9
- Preparation of benzo[b][1,4]oxazepine derivative for the treatment of kinase-related disease, Korea, , ,
Production Method 10
- Preparation of N-(4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-3-yl)- and N-(2-oxo-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-3-yl)-2-alkoxy-3,4,5-trihydroxyalkylamides and their compositions containing them for treating antiproliferative diseases, particularly cancer, World Intellectual Property Organization, , ,
(S)-3-Amino-5-methyl-2,3-dihydrobenzo[b][1,4]oxazepin-4(5H)-one hydrochloride Raw materials
(S)-3-Amino-5-methyl-2,3-dihydrobenzo[b][1,4]oxazepin-4(5H)-one hydrochloride Preparation Products
(S)-3-Amino-5-methyl-2,3-dihydrobenzo[b][1,4]oxazepin-4(5H)-one hydrochloride Related Literature
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
Additional information on (S)-3-Amino-5-methyl-2,3-dihydrobenzo[b][1,4]oxazepin-4(5H)-one hydrochloride
Comprehensive Overview of (S)-3-Amino-5-methyl-2,3-dihydrobenzo[b][1,4]oxazepin-4(5H)-one hydrochloride (CAS No. 958488-72-7)
The compound (S)-3-Amino-5-methyl-2,3-dihydrobenzo[b][1,4]oxazepin-4(5H)-one hydrochloride (CAS No. 958488-72-7) is a chiral benzoxazepine derivative with significant potential in pharmaceutical research. Its unique structure, featuring a benzoxazepine core, has attracted attention for its role in modulating biological targets, particularly in central nervous system (CNS) disorders. Researchers are increasingly exploring its applications in drug discovery, driven by the growing demand for novel therapeutics addressing neurodegenerative diseases and mental health conditions.
One of the key features of (S)-3-Amino-5-methyl-2,3-dihydrobenzo[b][1,4]oxazepin-4(5H)-one hydrochloride is its stereospecificity, as the (S)-enantiomer often exhibits distinct pharmacological activity compared to its (R)-counterpart. This property is critical in modern drug design, where enantiopure compounds are prioritized to minimize off-target effects. The compound's hydrochloride salt form enhances its solubility, making it more suitable for formulation studies—a topic frequently searched by pharmaceutical scientists optimizing drug delivery systems.
Recent trends in AI-driven drug discovery have highlighted the importance of compounds like 958488-72-7. Machine learning models often analyze such scaffolds to predict binding affinities for G-protein-coupled receptors (GPCRs) or ion channels, which are hot topics in precision medicine. The benzoxazepine moiety, in particular, is a recurring motif in databases curated for virtual screening, reflecting its relevance in structure-activity relationship (SAR) studies.
From a synthetic chemistry perspective, the preparation of (S)-3-Amino-5-methyl-2,3-dihydrobenzo[b][1,4]oxazepin-4(5H)-one hydrochloride involves asymmetric catalysis or resolution techniques—subjects frequently queried in academic forums. The compound's CAS No. 958488-72-7 serves as a unique identifier in chemical inventories, ensuring traceability in patent literature and regulatory submissions. This is especially pertinent given the rise in open-access chemical databases and FAIR data principles (Findable, Accessible, Interoperable, Reusable).
In the context of green chemistry, researchers are investigating sustainable synthetic routes for benzoxazepine derivatives, aligning with global initiatives to reduce the environmental footprint of pharmaceutical manufacturing. The hydrochloride salt of this compound also underscores the industry's shift toward salt formation strategies to improve drug-like properties—a subtopic gaining traction in preformulation research.
Given its structural complexity, (S)-3-Amino-5-methyl-2,3-dihydrobenzo[b][1,4]oxazepin-4(5H)-one hydrochloride is often discussed in the context of chiral HPLC analysis and X-ray crystallography for absolute configuration determination. These techniques are frequently searched by analytical chemists tackling stereochemistry challenges in small-molecule characterization.
In summary, CAS No. 958488-72-7 represents a versatile scaffold bridging medicinal chemistry, drug delivery, and computational pharmacology. Its continued study is likely to yield insights into targeted therapy design, resonating with contemporary interests in personalized medicine and biomarker-driven drug development.
958488-72-7 ((S)-3-Amino-5-methyl-2,3-dihydrobenzo[b][1,4]oxazepin-4(5H)-one hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)